Cas no 174198-16-4 (Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis-)
174198-16-4 structure
Product Name:Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis-
CAS No:174198-16-4
MF:C20H34N2O3S
MW:382.560564517975
CID:140699
PubChem ID:6449075
Update Time:2025-04-19
Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis-
- 4,4'-[(5Z)-13-Oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl]di morpholine
- 4,4'-(13-Oxido-13-thiabicyclo(8.2.1)tridec-5-ene-2,9-diyl)bismorpholine
- Morpholine, 4,4'-(13-oxido-13-thiabicyclo(8.2.1)tridec-5-ene-2,9-diyl)bis-
- 2,9-Dimorpholino-13-thiabicyclo(8.2.1)tridec-5-ene 13-oxide
- 174198-16-4
- (5Z)-2,9-dimorpholin-4-yl-13lambda4-thiabicyclo[8.2.1]tridec-5-ene 13-oxide
-
- Inchi: 1S/C20H34N2O3S/c23-26-19-7-8-20(26)18(22-11-15-25-16-12-22)6-4-2-1-3-5-17(19)21-9-13-24-14-10-21/h1-2,17-20H,3-16H2/b2-1-
- InChI Key: OREAGBASRSWWGD-UPHRSURJSA-N
- SMILES: S1(C2C(CCC=CCCC(C1CC2)N1CCOCC1)N1CCOCC1)=O |c:5|
Computed Properties
- Exact Mass: 382.22922
- Monoisotopic Mass: 382.229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 559.9°C at 760 mmHg
- Flash Point: 292.4°C
- Refractive Index: 1.594
- PSA: 42.01
- LogP: 2.53940
Morpholine,4,4'-(13-oxido-13-thiabicyclo[8.2.1]tridec-5-ene-2,9-diyl)bis- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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